Cas no 937591-32-7 (1-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-1-yl)ethan-1-one)

1-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-1-yl)ethan-1-one structure

937591-32-7 structure

Product Name:1-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-1-yl)ethan-1-one

CAS No:937591-32-7

MF:C₁₆H₂₂BNO₃

MW:287.161784648895

CID:1082905

PubChem ID:16750378

Update Time:2024-10-26

1-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

- 1-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-1-yl)ethanone
- 1-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydroindol-1-yl]ethanone
- 1-[2,3-Dihydro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indol-1-yl]ethanone (ACI)
- 1-Acetyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indoline
- Z2035870064
- CS-0246599
- UXKBEEFKAJIQLK-UHFFFAOYSA-N
- DB-407390
- 1-[5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-indol-1-yl]ethan-1-one
- 1-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-1-yl)ethan-1-one
- MFCD11227113
- SCHEMBL4525414
- AB64060
- F73680
- EN300-3336854
- DTXSID50587816
- 937591-32-7
- 1-[5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-indol-1-yl]ethan-1-one
- 1-[2,3-Dihydro-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indol-1-yl]ethanone
- AKOS022178705
- Inchi： 1S/C16H22BNO3/c1-11(19)18-9-8-12-10-13(6-7-14(12)18)17-20-15(2,3)16(4,5)21-17/h6-7,10H,8-9H2,1-5H3
- InChI Key： UXKBEEFKAJIQLK-UHFFFAOYSA-N
- SMILES： O=C(C)N1CCC2C1=CC=C(B1OC(C)(C)C(C)(C)O1)C=2

Computed Properties

Exact Mass: 287.1692737g/mol
Monoisotopic Mass: 287.1692737g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 21
Rotatable Bond Count: 1
Complexity: 421
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 38.8Å²

1-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-1-yl)ethan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A199008038-1g	1-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-1-yl)ethanone	937591-32-7	95%	1g	$552.30	2023-08-31
Alichem	A199008038-5g	1-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-1-yl)ethanone	937591-32-7	95%	5g	$1347.00	2023-08-31
Chemenu	CM219187-1g	1-(5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-1-yl)ethanone	937591-32-7	95%	1g	$512	2022-08-31
TRC	T554480-25mg	1-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-1-yl)ethan-1-one	937591-32-7		25mg	$ 87.00	2023-09-05
TRC	T554480-100mg	1-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-1-yl)ethan-1-one	937591-32-7		100mg	$ 310.00	2023-09-05
TRC	T554480-250mg	1-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-1-yl)ethan-1-one	937591-32-7		250mg	$ 574.00	2023-09-05
Enamine	EN300-3336854-0.05g	1-[5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-indol-1-yl]ethan-1-one	937591-32-7	95.0%	0.05g	$275.0	2025-03-18
Enamine	EN300-3336854-0.1g	1-[5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-indol-1-yl]ethan-1-one	937591-32-7	95.0%	0.1g	$410.0	2025-03-18
Enamine	EN300-3336854-0.25g	1-[5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-indol-1-yl]ethan-1-one	937591-32-7	95.0%	0.25g	$586.0	2025-03-18
Enamine	EN300-3336854-0.5g	1-[5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-2,3-dihydro-1H-indol-1-yl]ethan-1-one	937591-32-7	95.0%	0.5g	$925.0	2025-03-18

1-(5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indolin-1-yl)ethan-1-one Production Method

Production Method 1

1839661-91-4

73183-34-3

37181-39-8

937591-32-7

Reaction Conditions

1.1 Reagents: Potassium tert-butoxide Catalysts: Bis(1,5-cyclooctadiene)nickel , 1H-Imidazolium, 1,3-dicyclohexyl-, chloride (1:1) Solvents: Toluene , Glycol monoethyl ether ; 12 h, 50 °C; 50 °C → rt

Reference

: Nickel-catalyzed borylation of aryl- and benzyltrimethylammonium salts via C-N bond cleavage

Hu, Jiefeng; Sun, Heqing; Cai, Wangshui; Pu, Xinghui; Zhang, Yemin; et al, Journal of Organic Chemistry, 2016, 81(1), 14-24

Production Method 2

22190-38-1

73183-34-3

937591-32-7

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,4-Dioxane ; 2 h, 105 °C

Reference

: Novel Pyridyl- or Isoquinolinyl-Substituted Indolines and Indoles as Potent and Selective Aldosterone Synthase Inhibitors

Yin, Lina; Hu, Qingzhong; Emmerich, Juliette; Lo, Michael Man-Chu; Metzger, Edward; et al, Journal of Medicinal Chemistry, 2014, 57(12), 5179-5189

Production Method 3

22190-38-1

73183-34-3

937591-32-7

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,2-Dimethoxyethane ; 15 min, 150 °C; 150 °C → rt

Reference

: New 2-amino-3,5-dihydro-4H-imidazol-4-one derivatives and their use as BACE inhibitors for treatment of cognitive impairment, Alzheimer disease, neurodegeneration and dementia

, World Intellectual Property Organization, , ,

Production Method 4

22190-33-6

73183-34-3

937591-32-7

Reaction Conditions

1.1 Reagents: Potassium acetate Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… Solvents: 1,4-Dioxane ; 2 h, 100 °C
1.2 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 0 °C; 0 °C → rt; 1 h, rt

Reference